molecular formula C9H6ClFS B8409325 3-(Chloromethyl)-5-fluorobenzo[b]-thiophene

3-(Chloromethyl)-5-fluorobenzo[b]-thiophene

Cat. No.: B8409325
M. Wt: 200.66 g/mol
InChI Key: JQTWLTZOUJZRSI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Chloromethyl)-5-fluorobenzo[b]-thiophene is a useful research compound. Its molecular formula is C9H6ClFS and its molecular weight is 200.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6ClFS

Molecular Weight

200.66 g/mol

IUPAC Name

3-(chloromethyl)-5-fluoro-1-benzothiophene

InChI

InChI=1S/C9H6ClFS/c10-4-6-5-12-9-2-1-7(11)3-8(6)9/h1-3,5H,4H2

InChI Key

JQTWLTZOUJZRSI-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1F)C(=CS2)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of formol (37%; 31 g) and ZnCl2 (10 g) in ethyl acetate (90 ml) and HCl (12 N; 190 ml) was stirred at −10° C. HCl (gas) was allowed to bubble through the mixture until saturation (at −10° C.). 5-Fluoro-benzo[b]thiophene (0.35 mol) was added dropwise at <0° C. The reaction mixture was stirred overnight at room temperature. Toluene (200 ml) was added and the mixture was stirred vigorously. The organic layer was separated, washed with an aqueous NaHCO3 solution and with water, dried, filtered and the solvent was evaporated. The residue was triturated under hexane, filtered off and dried, yielding 58 g (82.6%) of 3-(chloromethyl)-5-fluorobenzo[b]-thiophene (interm 11).
Quantity
31 g
Type
reactant
Reaction Step One
Name
Quantity
190 mL
Type
reactant
Reaction Step One
Quantity
90 mL
Type
solvent
Reaction Step One
Name
Quantity
10 g
Type
catalyst
Reaction Step One
Quantity
0.35 mol
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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